Cas no 497-03-0 (trans-Methyl-2-butenal)
trans-Methyl-2-butenal structure
Product name:trans-Methyl-2-butenal
trans-Methyl-2-butenal Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-butenal
- Tiglic aldehyde
- Methylbutenal
- tiglaldehyde
- guaiol
- trans-2-Methyl-2-butenal
- 2-Methylcrotonaldehyde~Tiglic aldehyde
- trans-Methyl-2-buten
- trans-Methyl-2-butenal
- α-Methylcrotonaldehyde
- (E)-2-Methylbut-2-enal
- trans-2-methyl-but-2-enal
- (E)-2-Methyl-2-butenal
-
- MDL： MFCD00006977
- Inchi： 1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3
- InChI Key： ACWQBUSCFPJUPN-HWKANZROSA-N
- SMILES： C/C=C(\C)/C=O
- BRN： 1698207
Computed Properties
- Exact Mass: 84.05750
- Monoisotopic Mass: 84.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 72
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- XLogP3: 0.9
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Colorless flammable liquid
- Density: 0.869 g/mL at 20 °C
0.871 g/mL at 25 °C(lit.) - Melting Point: -101.15°C (estimate)
- Boiling Point: 116-119 °C/752 mmHg(lit.)
- Flash Point: Fahrenheit: 69.8 ° f
Celsius: 21 ° c - Refractive Index: n20/D 1.448(lit.)
n20/D 1.448 - Water Partition Coefficient: Soluble in water
- PSA: 17.07000
- LogP: 1.15150
- Solubility: Slightly soluble in water
- FEMA: 3407
- Sensitiveness: Air Sensitive
trans-Methyl-2-butenal Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225-H315-H319-H335
- Warning Statement： P210-P261-P305 + P351 + P338
- Hazardous Material transportation number：UN 1989 3/PG 2
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S16-S26-S36
-
Hazardous Material Identification：
- Packing Group：II
- Packing Group：II
- Risk Phrases：R11; R36/37/38
- HazardClass：3
- TSCA：Yes
- Hazard Level：3
- PackingGroup：II
- Storage Condition：Flammables area
- Safety Term：3
trans-Methyl-2-butenal Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-304066-10g |
(2E)-2-methylbut-2-enal |
497-03-0 | 93% | 10g |
$78.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00153-100g |
Tiglic Aldehyde |
497-03-0 | ≥99% | 100g |
¥2078.0 | 2024-07-19 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161495-100ml |
trans-Methyl-2-butenal |
497-03-0 | >95.0%(GC) | 100ml |
¥2999.90 | 2023-08-31 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 192619-25G |
trans-Methyl-2-butenal |
497-03-0 | 25g |
¥821.56 | 2023-12-09 | ||
| Enamine | EN300-304066-0.25g |
(2E)-2-methylbut-2-enal |
497-03-0 | 93% | 0.25g |
$19.0 | 2023-09-05 | |
| Enamine | EN300-304066-5.0g |
(2E)-2-methylbut-2-enal |
497-03-0 | 93% | 5.0g |
$43.0 | 2023-02-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161495-25ml |
trans-Methyl-2-butenal |
497-03-0 | >95.0%(GC) | 25ml |
¥1099.90 | 2023-08-31 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1003-5ML |
trans-2-Methyl-2-butenal |
497-03-0 | >95.0%(GC) | 5ml |
¥370.00 | 2023-09-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161495-5ml |
trans-Methyl-2-butenal |
497-03-0 | >95.0%(GC) | 5ml |
¥329.90 | 2023-08-31 | |
| abcr | AB171589-5g |
trans-2-Methyl-2-butenal, 97%; . |
497-03-0 | 97% | 5g |
€69.10 | 2025-02-20 |
trans-Methyl-2-butenal Related Literature
-
1. Synthetic studies on electron transport inhibitors. Part 1. Chiral synthesis of a synthon for myxalamide D, piericidin A, and the actinopyronesCatherine M. Cox,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1991 1901
-
Haley Redmond,Jonathan E. Thompson Phys. Chem. Chem. Phys. 2011 13 6872
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3. Organocatalyzed benzannulation for the construction of diverse anthraquinones and tetracenedionesKrishna Bahadur Somai Magar,Likai Xia,Yong Rok Lee Chem. Commun. 2015 51 8592
-
Denis Mulliner,Dominik Wondrousch,Gerrit Schüürmann Org. Biomol. Chem. 2011 9 8400
-
Vinicius M. Alves,Eugene N. Muratov,Stephen J. Capuzzi,Regina Politi,Yen Low,Rodolpho C. Braga,Alexey V. Zakharov,Alexander Sedykh,Elena Mokshyna,Sherif Farag,Carolina H. Andrade,Victor E. Kuz'min,Denis Fourches,Alexander Tropsha Green Chem. 2016 18 4348
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